Cas no 1221722-97-9 (2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide)

• Product Name: 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide
• CAS No: 1221722-97-9
• MF: C₁₄H₁₆ClN₃O
• MW: 277.749341964722
• MDL: MFCD14705558
• CID: 4578741
• PubChem ID: 47002122
• Update Time: 2025-10-28

2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide
• Propanamide, 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-
• 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide

• MDL： MFCD14705558
• Inchi： 1S/C14H16ClN3O/c1-9(15)14(19)16-13-10(2)17-18(11(13)3)12-7-5-4-6-8-12/h4-9H,1-3H3,(H,16,19)
• InChI Key： JITVRYVZPHFBDV-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N(C2=CC=CC=C2)N=C1C)(=O)C(Cl)C

2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide

Comprehensive Overview of 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide (CAS No. 1221722-97-9)

2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide (CAS No. 1221722-97-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and chloropropanamide side chain, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and crop protection agents.

The molecular structure of 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide combines a 3,5-dimethyl-1-phenyl-1H-pyrazole moiety with a 2-chloropropanamide functional group. This combination imparts distinct chemical properties that make it valuable for various synthetic pathways. The presence of the chlorine atom enhances its reactivity, enabling efficient derivatization for targeted applications. Recent studies highlight its role in creating compounds with potential anti-inflammatory and antimicrobial properties, aligning with current trends in drug discovery.

In the agrochemical sector, 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide is explored for its utility in developing next-generation pesticides. The growing demand for environmentally friendly and highly effective crop protection solutions has driven research into this compound's derivatives. Its structural features allow for modifications that can enhance specificity and reduce non-target effects, addressing key concerns in sustainable agriculture.

The synthesis of 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide typically involves the reaction of 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine with 2-chloropropanoyl chloride under controlled conditions. This process emphasizes the importance of precise temperature and solvent selection to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's identity and quality, ensuring compliance with industry standards.

Market dynamics for 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide reflect its niche yet growing demand. Pharmaceutical and agrochemical companies are investing in its research, driven by the need for innovative solutions to global health and food security challenges. The compound's patent status and regulatory approvals play a crucial role in its commercial viability, with regions like North America and Europe leading in its adoption.

Safety and handling of 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide require adherence to standard laboratory protocols. While not classified as highly hazardous, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of risk assessments in industrial settings.

Future prospects for 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide are promising, with ongoing research exploring its potential in new therapeutic areas and green chemistry applications. Collaborations between academia and industry are expected to accelerate its development, particularly in addressing emerging diseases and agricultural pests. As sustainability becomes a central focus, this compound's role in eco-friendly innovations is likely to expand.

In summary, 2-chloro-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanamide (CAS No. 1221722-97-9) represents a critical building block in modern chemical research. Its multifaceted applications, coupled with its structural versatility, position it as a valuable asset in both pharmaceutical and agrochemical industries. Continued advancements in synthetic methodologies and a deeper understanding of its biological interactions will further unlock its potential, making it a compound to watch in the coming years.